Cas no 749928-77-6 (2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile
• CAS No: 749928-77-6
• MF: C₁₀H₉BrFN
• MW: 242.08756518364
• MDL: MFCD11846958
• CID: 1771391
• PubChem ID: 53403618
• Update Time: 2025-06-08

2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile
• 2-(4-bromo-2-fluoro-phenyl)-2-methylpropionitrile
• 1-BROMO-4-(1,3-DIOXOLAN-2-YL)-3-FLUOROBENZENE
• 2-(2-fluoro-4-bromophenyl)dioxolan
• CTK4F4467
• 2-(4-bromo-2-fluoro-phenyl)-[1,3]dioxolane
• 2-(4-bromo-2-fluoro-phenyl)-2-methyl-propionitrile
• RP28764
• SureCN509469
• AG-E-74563
• 2-(4-bromo-2-fluorophenyl)-2-methylpropionitrile
• AC1Q4KZQ
• Benzeneacetonitrile, 4-bromo-2-fluoro-a,a-dimethyl-
• MFCD11846958
• A-dimethylbenzeneacetonitrile
• 4-Bromo-2-fluoro-
• BS-32756
• DB-312614
• CS-0212252
• SCHEMBL308902
• 749928-77-6
• WPCTXASXKDFYBT-UHFFFAOYSA-N
• ZEB92877
• EN300-1911332
• A,

• MDL： MFCD11846958
• Inchi： 1S/C10H9BrFN/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5H,1-2H3
• InChI Key： WPCTXASXKDFYBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C#N)(C)C

Computed Properties

• Exact Mass: 240.99024g/mol
• Monoisotopic Mass: 240.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(4-bromo-2-fluorophenyl)-2-methylpropanenitrile

2-(4-Bromo-2-Fluorophenyl)-2-Methylpropanenitrile: An Overview of CAS No. 749928-77-6

2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile (CAS No. 749928-77-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile consists of a brominated and fluorinated phenyl group attached to a methylated propanenitrile moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile in the context of drug discovery. One notable application is its use as a building block in the synthesis of more complex molecules with therapeutic potential. The bromine and fluorine substituents provide opportunities for targeted modifications, allowing researchers to fine-tune the pharmacological properties of derived compounds.

In the realm of medicinal chemistry, 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile has been explored for its ability to modulate specific biological targets. For instance, it has shown activity against certain enzymes and receptors, which are implicated in various diseases. This makes it a valuable tool for understanding the underlying mechanisms of these conditions and developing more effective treatments.

The synthetic accessibility of 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile is another factor contributing to its significance. Efficient synthetic routes have been developed to produce this compound in high yields and purity, facilitating its use in both academic and industrial settings. These methods often involve multi-step processes that leverage modern synthetic techniques and catalysts to achieve the desired product.

In addition to its role in drug discovery, 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile has also been studied for its potential as a probe molecule in biological assays. Its unique chemical structure allows it to interact with specific biomolecules, providing insights into their function and behavior. This application is particularly relevant in the field of chemical biology, where small molecules are used to interrogate complex biological systems.

The physicochemical properties of 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile, such as solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for optimizing its use in various experimental settings. For example, understanding its solubility profile can guide the formulation of drug candidates and improve their bioavailability.

Clinical trials involving compounds derived from 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile are currently underway to evaluate their safety and efficacy. Preliminary results have shown promising outcomes, with some compounds demonstrating significant therapeutic effects in preclinical models. These findings underscore the potential of this compound as a lead structure for further development.

In conclusion, 2-(4-Bromo-2-Fluorophenyl)-2-methylpropanenitrile (CAS No. 749928-77-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of innovative treatments for various diseases.